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Compound of Interest

Compound Name: N-Desmethyl Imatinib-d8

Cat. No.: B562160

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Desmethyl Imatinib-d8 is the deuterated form of N-Desmethyl Imatinib, a major active
metabolite of Imatinib. Imatinib is a tyrosine kinase inhibitor used in the treatment of various
cancers. The deuterated analog serves as an essential internal standard for quantitative
bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), ensuring
accuracy and precision in determining the concentration of N-Desmethyl Imatinib in biological

matrices. This document provides a detailed protocol for the preparation of a stock solution of
N-Desmethyl Imatinib-d8.

Physicochemical and Solubility Data

A summary of the key quantitative data for N-Desmethyl Imatinib-d8 is presented in the table
below for easy reference.
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Property Value Citations
Molecular Formula C2sH21DsN-7O [1112][3]
Molecular Weight 487.63 g/mol [1112]14]
CAS Number 1185103-28-9 [1][3]1[5]
Appearance Solid, Light yellow to yellow [1]

Purity >95% (HPLC) [6]

100 mg/mL (205.07 mM);
requires sonication. It is

Solubility in DMSO important to use newly opened  [1][7]
DMSO as it is hygroscopic,

which can affect solubility.

Solubility in Ethanol Approximately 0.2 mg/mL [8]

Solubility in DMF Approximately 16 mg/mL [8]

Experimental Protocol

This protocol outlines the procedure for preparing a 1 mg/mL stock solution of N-Desmethyl
Imatinib-d8 in Dimethyl Sulfoxide (DMSO).

Materials and Equipment:

* N-Desmethyl Imatinib-d8 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), reagent grade or higher
o Analytical balance

o Calibrated pipettes

e Amber glass vial with a PTFE-lined cap

e \ortex mixer
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e Sonicator (water bath)

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Safety Precautions:

Handle N-Desmethyl Imatinib-d8 in a well-ventilated area or a chemical fume hood.[9]

Wear appropriate PPE, including safety glasses, a lab coat, and gloves.[9]

Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling
the compound.[9][10]

Avoid inhalation of dust and contact with skin and eyes.[9]
Procedure:

o Equilibration: Allow the vial containing the N-Desmethyl Imatinib-d8 powder to equilibrate to
room temperature before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of N-Desmethyl Imatinib-d8 powder using
an analytical balance. For example, to prepare 1 mL of a 1 mg/mL stock solution, weigh 1 mg
of the powder.

e Dissolution:
o Transfer the weighed powder into a clean, dry amber glass vial.

o Add the calculated volume of DMSO to the vial. For a 1 mg/mL solution, add 1 mL of
DMSO.

o Tightly cap the vial.
e Mixing and Sonication:

o Vortex the vial for 1-2 minutes to facilitate dissolution.
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o If the solid does not fully dissolve, place the vial in a sonicator water bath and sonicate
until the solution is clear.[1][7] This may take several minutes. Gentle heating can also aid
dissolution, but care should be taken to avoid degradation.[1]

» Verification and Storage:

[¢]

Visually inspect the solution to ensure that all the solid has dissolved and the solution is
clear.

o Label the vial clearly with the compound name, concentration, solvent, preparation date,
and initials of the preparer.

o For long-term storage, the stock solution should be stored at -80°C, which allows for
stability for up to 6 months.[1][7] For short-term storage, -20°C is suitable for up to 1
month.[1][7]

o Itis recommended to aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[1]

Diagrams

Experimental Workflow for Stock Solution Preparation
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Workflow for N-Desmethyl Imatinib-d8 Stock Solution Preparation

Preparation

Equilibrate Compound to Room Temperature

l

Weigh N-Desmethyl Imatinib-d8 Powder

Dissalution

Transfer Powder to Amber Vial

i

Add Calculated Volume of DMSO

l

Vortex and Sonicate Until Dissolved

Final Steps & Storage

Visually Inspect for Clarity

i

Label Vial Appropriately

l

Aliquot for Single Use

Store at -80°C (Long-term) or -20°C (Short-term)

Click to download full resolution via product page

Caption: Workflow for preparing the N-Desmethyl Imatinib-d8 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note and Protocol: Preparation of N-
Desmethyl Imatinib-d8 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562160#how-to-prepare-a-stock-solution-of-n-
desmethyl-imatinib-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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